Cas no 20105-52-6 (b-D-erythro-Pentofuranuronic acid,1,2-dideoxy-1-(5-fluoro-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-, butyl ester)

• Product name: b-D-erythro-Pentofuranuronic acid,1,2-dideoxy-1-(5-fluoro-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-, butyl ester
• CAS No: 20105-52-6
• MF: C₁₃H₁₇N₂O₆F
• Molecular Weight: 316.28228
• CID: 287589
• PubChem ID: 273748

b-D-erythro-Pentofuranuronic acid,1,2-dideoxy-1-(5-fluoro-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-, butyl ester Properties

Names and Identifiers

• b-D-erythro-Pentofuranuronic acid,1,2-dideoxy-1-(5-fluoro-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-, butyl ester
• NSC-119172
• NSC119172
• 1-(5-butyl-2-deoxypentofuranosyluronosyl)-5-fluoropyrimidine-2,4(1h,3h)-dione
• DTXSID80297916
• 20105-52-6

• Inchi： InChI=1S/C13H17FN2O6/c1-2-3-4-21-12(19)10-8(17)5-9(22-10)16-6-7(14)11(18)15-13(16)20/h6,8-10,17H,2-5H2,1H3,(H,15,18,20)
• InChIKey： FCHYOVLEAPAMLE-UHFFFAOYSA-N
• SMILES： CCCCOC(C1OC(N2C=C(F)C(=O)NC2=O)CC1O)=O

Computed Properties

• 精确分子量: 316.10706443g/mol
• 同位素质量: 316.10706443g/mol
• Isotope Atom Count: 0
• 氢键供体数量: 2
• 氢键受体数量: 7
• 重原子数量: 22
• 可旋转化学键数量: 6
• 复杂度: 509
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 3
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• XLogP3: 0.8
• 拓扑分子极性表面积: 105Ų